Cas no 326495-45-8 (1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt))

• Product Name: 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt)
• CAS No: 326495-45-8
• MF: C₂₄H₄₈O₉P
• MW: 544.80962562561
• CID: 4552352
• PubChem ID: 171369740
• Update Time: 2025-05-22

1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt) Chemical and Physical Properties

Names and Identifiers

• 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt)
• 14:0 PG-D54
• 14:0 D54 PG SODIUM SALT
• 2,3-dihydroxypropyl [(2R)-2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-heptacosadeuteriotetradecanoyloxy)-3-(2,2,3,3,4,4-hexadeuteriobutoxy)propyl] phosphate
• 326495-45-8

• MDL： MFCD00674398
• Inchi： 1S/C24H49O9P/c1-3-5-7-8-9-10-11-12-13-14-15-16-24(27)33-23(20-30-17-6-4-2)21-32-34(28,29)31-19-22(26)18-25/h22-23,25-26H,3-21H2,1-2H3,(H,28,29)/p-1/t22?,23-/m1/s1/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2
• InChI Key： PNXMSWMCFRMVTE-TWIUEIMMSA-M
• SMILES： P(=O)([O-])(OCC(CO)O)OC[C@@H](COCC([2H])([2H])C([2H])([2H])C([2H])[2H])OC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 544.51072772g/mol
• Monoisotopic Mass: 544.51072772g/mol
• Isotope Atom Count: 33
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 36
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 135Ų

1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt)

Comprehensive Analysis of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt) (CAS No. 326495-45-8)

In the realm of lipid research and pharmaceutical applications, 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt) (CAS No. 326495-45-8) stands out as a deuterated phospholipid with significant scientific and industrial relevance. This compound, often abbreviated as DMPG-d54, is a deuterium-labeled variant of dimyristoylphosphatidylglycerol (DMPG), which is widely used in membrane biophysics, drug delivery systems, and liposome formulations. The incorporation of deuterium (d54) enhances its utility in NMR spectroscopy and isotopic labeling studies, making it a critical tool for researchers investigating lipid bilayer dynamics and protein-lipid interactions.

The growing interest in deuterated lipids like 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt) is driven by advancements in structural biology and personalized medicine. With the rise of AI-driven drug discovery and nanotechnology, researchers are increasingly relying on isotopically labeled compounds to gain deeper insights into molecular interactions and membrane permeability. This compound’s unique properties align with current trends in precision medicine, where understanding lipid behavior at the atomic level is crucial for developing targeted therapies.

One of the most frequently asked questions about CAS No. 326495-45-8 revolves around its applications in liposome-based vaccines and mRNA delivery systems. The COVID-19 pandemic highlighted the importance of lipid nanoparticles (LNPs) in vaccine development, and DMPG-d54 has emerged as a valuable component for optimizing LNP stability and encapsulation efficiency. Its deuterated backbone allows for precise tracking in in vivo studies, addressing key challenges in biodistribution and pharmacokinetics.

From a synthetic chemistry perspective, the preparation of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt) involves sophisticated deuterium exchange techniques and phospholipid synthesis protocols. The compound’s sn-glycero-3-phospho-rac-(1-glycerol) backbone ensures compatibility with biological systems, while the sodium salt form enhances solubility for experimental use. Researchers often inquire about its storage conditions and handling precautions, as stability is paramount for reproducible results in biophysical assays.

In the context of sustainable science, the demand for deuterated phospholipids like CAS No. 326495-45-8 reflects a broader shift toward green chemistry and reduced environmental impact. Manufacturers are exploring eco-friendly synthesis routes to meet the needs of academic and industrial labs while minimizing waste. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and innovation.

For those searching "DMPG-d54 vs. non-deuterated DMPG" or "applications of deuterated lipids in drug delivery", this compound offers a compelling case study. Its deuterium labeling provides distinct advantages in mass spectrometry imaging (MSI) and neutron scattering experiments, enabling high-resolution mapping of lipid distributions in tissues. Additionally, its role in membrane protein crystallization has been widely documented, addressing common hurdles in X-ray crystallography.

Looking ahead, the versatility of 1,2-dimyristoyl-d54-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium salt) positions it as a cornerstone in next-generation therapeutics and diagnostic tools. As the scientific community continues to explore lipidomics and metabolic engineering, this compound will undoubtedly play a pivotal role in unlocking new frontiers in biomedical research.